Cas no 1380412-92-9 (N6-(2-Carboxyacetyl)-L-lysine)

• Product Name: N6-(2-Carboxyacetyl)-L-lysine
• CAS No: 1380412-92-9
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• MDL: MFCD28008362
• CID: 4595521
• PubChem ID: 89403503
• Update Time: 2025-06-07

N6-(2-Carboxyacetyl)-L-lysine Chemical and Physical Properties

Names and Identifiers

• N6-(2-Carboxyacetyl)-L-lysine

• MDL： MFCD28008362
• Inchi： 1S/C9H16N2O5/c10-6(9(15)16)3-1-2-4-11-7(12)5-8(13)14/h6H,1-5,10H2,(H,11,12)(H,13,14)(H,15,16)/t6-/m0/s1
• InChI Key： MCSXQLOMUKSQTN-LURJTMIESA-N
• SMILES： C(O)(=O)[C@H](CCCCNC(CC(O)=O)=O)N

Additional information on N6-(2-Carboxyacetyl)-L-lysine

Introduction to N6-(2-Carboxyacetyl)-L-lysine (CAS No. 1380412-92-9)

N6-(2-Carboxyacetyl)-L-lysine, a compound with the chemical identifier CAS No. 1380412-92-9, is a derivative of the essential amino acid lysine. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The presence of a 2-carboxyacetyl group at the N6 position of lysine introduces new functional capabilities, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>N6-(2-Carboxyacetyl)-L-lysine molecule exhibits a high degree of reactivity, which is attributed to the carboxyacetyl moiety. This reactivity allows for further chemical modifications, enabling the development of novel compounds with tailored biological activities. In recent years, there has been a surge in research focused on exploiting such modifications to create more effective therapeutic agents.

One of the most promising areas of application for N6-(2-Carboxyacetyl)-L-lysine is in the field of drug development. The compound's ability to serve as a precursor for peptide and protein modifications has opened up new avenues for creating targeted therapies. For instance, researchers have been exploring its use in designing protease inhibitors, which are crucial in treating various inflammatory and infectious diseases. The< strong>2-carboxyacetyl group can be strategically incorporated into drug molecules to enhance their binding affinity and stability.

Moreover, N6-(2-Carboxyacetyl)-L-lysine has shown potential in regenerative medicine. Studies have indicated that this compound can promote cell proliferation and tissue repair when used in conjunction with growth factors. The< strong>N6-(2-Carboxyacetyl) modification facilitates better integration with biological systems, making it an attractive candidate for developing advanced biomaterials.

In the realm of biochemical research, N6-(2-Carboxyacetyl)-L-lysine has been utilized as a tool compound to study enzyme mechanisms and protein interactions. Its unique structural features allow researchers to probe the dynamics of biological processes at a molecular level. This has led to significant insights into the function of key enzymes involved in metabolic pathways and signal transduction.

The synthesis of N6-(2-Carboxyacetyl)-L-lysine involves sophisticated chemical methodologies that ensure high purity and yield. Advanced techniques such as solid-phase peptide synthesis and enzymatic catalysis have been employed to achieve optimal results. These synthetic strategies are not only efficient but also scalable, making it feasible to produce large quantities of the compound for industrial applications.

Recent advancements in analytical chemistry have further enhanced our understanding of N6-(2-Carboxyacetyl)-L-lysine's properties. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed structural information about this compound. This data is crucial for elucidating its mechanism of action and optimizing its use in various applications.

The< strong>CAS No. 1380412-92-9 registry number ensures that researchers worldwide can accurately identify and access this compound. This standardized classification facilitates collaboration and knowledge sharing across different scientific communities. As a result, N6-(2-Carboxyacetyl)-L-lysine continues to be a subject of intense study and innovation.

In conclusion, N6-(2-Carboxyacetyl)-L-lysine represents a significant advancement in biochemical and pharmaceutical research. Its unique structure and functional properties make it a versatile tool for developing new therapies and understanding complex biological processes. With ongoing research efforts aimed at uncovering its full potential, this compound is poised to play a pivotal role in future medical breakthroughs.